Cas no 102308-52-1 (3-Methyl-1H-indol-5-amine)

3-Methyl-1H-indol-5-amine structure
3-Methyl-1H-indol-5-amine structure
Product Name:3-Methyl-1H-indol-5-amine
CAS No:102308-52-1
MF:C9H10N2
MW:146.189101696014
MDL:MFCD18808980
CID:125019
PubChem ID:45078949
Update Time:2024-02-27

3-Methyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-5-amine,3-methyl-
    • 1H-Indol-5-amine,3-methyl-(9CI)
    • (3-Methyl-1H-indol-5-yl)amine
    • 3-Methylindol-5-ylamine
    • 3-Methyl-1H-indol-5-amine
    • 1H-Indol-5-amine, 3-methyl-
    • CCRZMXSIOMQDCU-UHFFFAOYSA-N
    • SB14931
    • Y1633
    • MDL: MFCD18808980
    • Inchi: 1S/C9H10N2/c1-6-5-11-9-3-2-7(10)4-8(6)9/h2-5,11H,10H2,1H3
    • InChI Key: CCRZMXSIOMQDCU-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C2C=C(C=CC1=2)N

Computed Properties

  • Exact Mass: 146.084
  • Monoisotopic Mass: 146.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 41.8

Experimental Properties

  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 355.6±22.0 °C at 760 mmHg
  • Flash Point: 196.1±9.5 °C
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methyl-1H-indol-5-amine Security Information

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